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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B1682234

Application Notes: Formulation of Tetraconazole for
Research

Introduction Tetraconazole is a broad-spectrum systemic triazole fungicide used extensively in
agricultural and research settings. Its primary mode of action is the inhibition of sterol
biosynthesis in fungi, specifically targeting the C14-demethylation of lanosterol, which is a
critical step in the formation of ergosterol.[1][2] Ergosterol is an essential component of fungal
cell membranes, and its disruption leads to impaired membrane function and ultimately, cell
death.[2][3] Proper formulation is critical for achieving accurate and reproducible results in
laboratory and greenhouse experiments due to tetraconazole's low water solubility. These
notes provide an overview of tetraconazole's properties and detailed protocols for its
formulation.

Physicochemical Properties of Tetraconazole Understanding the physicochemical properties
of tetraconazole is fundamental to selecting the appropriate solvents and formulation
strategies. Tetraconazole is a viscous liquid at room temperature and is readily soluble in
many organic solvents but has low solubility in water.[4][5][6]
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Property Value Source
Molecular Formula C13H11CI2FaNsO [51[7]
Molecular Weight 372.15 g/mol [21[7]
Physical Form Colorless, viscous liquid [5][6]
Water Solubility 150 - 159 g/L (at 20-25 °C) [51[6]
log P (o/w) 3.56 [71[8]
Vapor Pressure 1.8 x 107 Pa (at 20°C) [4]
Melting Point Pour point 6 °C [5]

Solubility Data The choice of solvent is critical for preparing stock solutions. High-purity,

anhydrous-grade solvents are recommended to avoid precipitation.

Solvent Solubility Notes
Ultrasonic treatment may be
DMSO 125 mg/mL (335.89 mM)
needed.[2][3]
Methanol Readily soluble [4115]
Acetone Readily soluble [41[5]
Dichloromethane Readily soluble [4]
i Used in some in vivo
Corn Oil > 2.08 mg/mL )
formulations.[3]
1,2-dichloroethane Readily soluble [5]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution for In

Vitro Assays

This protocol is suitable for preparing a high-concentration stock of tetraconazole for use in

microplate-based assays, fungal culture experiments, and other in vitro studies.
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Materials:

Tetraconazole (pure analytical grade)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer and/or ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of tetraconazole in a sterile microcentrifuge
tube. For example, to prepare a 100 mM stock solution, weigh 37.22 mg of tetraconazole.

Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration.
For a 100 mM solution from 37.22 mg, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly. If the compound does not fully
dissolve, use an ultrasonic bath for 5-10 minutes to aid dissolution.[2][3] Visually inspect the
solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage
(up to 6 months).[3]

Application: When preparing working solutions, the final concentration of DMSO in the
experimental medium should be kept low (typically <0.5%) to avoid solvent-induced toxicity
to the test organisms.

Protocol 2: Preparation of an Emulsifiable Concentrate
(EC) for Greenhouse Spray Applications

This protocol outlines the preparation of a lab-scale emulsifiable concentrate, a common

formulation type for applying water-insoluble pesticides.[9] EC formulations form a stable oil-in-

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1682234?utm_src=pdf-body
https://www.benchchem.com/product/b1682234?utm_src=pdf-body
https://www.benchchem.com/product/b1682234?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-117089/Tetraconazole-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/tetraconazole.html
https://www.medchemexpress.com/tetraconazole.html
https://www.crodaagriculture.com/en-gb/applications/emulsifiable-concentrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

water emulsion when diluted with water for spraying.[9]

Materials:

o Tetraconazole (technical grade)

o Aromatic solvent (e.g., Solvesso™ 150 or similar N-methyl-2-pyrrolidone alternative)

o Surfactant/Emulsifier blend (e.g., a mix of anionic and non-ionic surfactants like calcium
dodecylbenzene sulfonate and a castor oil ethoxylate)

o Glass beaker or flask

e Magnetic stirrer and stir bar

Procedure:

o Solvent and Active Ingredient: In a glass beaker, add the desired volume of the aromatic
solvent. While stirring, slowly add the pre-weighed technical-grade tetraconazole until it is
completely dissolved.

o Emulsifier Addition: Add the surfactant/emulsifier blend to the solution. A typical inclusion rate
for the emulsifier package is 5-15% of the total formulation volume.[10]

e Homogenization: Continue stirring for 15-20 minutes until the solution is clear and
homogenous. This is the concentrate.

o Storage: Store the EC formulation in a sealed, labeled container in a cool, dark, and well-
ventilated area.

o Application: To use, dilute the EC formulation to the desired final concentration in water. For
example, if a final spray concentration of 100 ppm (0.1 g/L) is needed, and the EC contains
40 g/L of tetraconazole, dilute 2.5 mL of the EC into 1 L of water.[8] Always add the
concentrate to the water while agitating to ensure spontaneous and stable emulsion
formation.

Example Application Rates from Literature
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| Application Setting | Crop | Recommended Rate | Source | | :--- | :--- | :--- | | Greenhouse |
Cucumber | 4.0 - 8.0 g active ingredient / 100 L |[11] | | Open Field | Tomato, Green Beans | 50
cc of 10% EC /100 L water [[12] | | Soil | Laboratory Incubation | 0.33 - 3.33 mg / kg soil |[13] |

Visualizations
Experimental Workflow
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Workflow for Tetraconazole Formulation and Experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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